2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(5-methyl-2-propan-2-ylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H20F3NO2/c1-12(2)16-8-7-13(3)9-17(16)25-11-18(24)23-15-6-4-5-14(10-15)19(20,21)22/h4-10,12H,11H2,1-3H3,(H,23,24)
• InChI Key: CFPLKSGZVYWHPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C19H20F3NO2
• Molecular Weight: 351.4 g/mol

Description

2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide, also known as AM-251, is a synthetic cannabinoid receptor antagonist that has been widely used in scientific research. This compound acts as a competitive inhibitor of the cannabinoid receptor CB1, which is primarily expressed in the central nervous system.

Mechanism of Action

2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide acts as a competitive inhibitor of the CB1 receptor, which is primarily expressed in the central nervous system. This receptor is involved in the regulation of various physiological processes, including pain, mood, appetite, and memory. By blocking the CB1 receptor, 2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide can modulate the effects of endocannabinoids and exogenous cannabinoids on these processes.
Biochemical and Physiological Effects:
2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects in various animal models. For example, this compound has been shown to reduce pain sensitivity in rats, suggesting that CB1 receptors play a role in pain modulation. 2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide has also been shown to reduce anxiety-like behavior in mice, indicating that CB1 receptors may be involved in the regulation of mood and emotion.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide in lab experiments is that it is a highly selective CB1 receptor antagonist, which means that it can be used to specifically target this receptor without affecting other receptors. However, one limitation of using 2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide is that it has a relatively short half-life, which means that it may need to be administered multiple times over the course of an experiment.

Future Directions

There are a number of future directions for research on 2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide and the endocannabinoid system. One area of interest is the role of CB1 receptors in addiction and substance abuse. Another area of interest is the development of more selective CB1 receptor antagonists that can be used to specifically target different populations of CB1 receptors. Additionally, there is a need for more research on the physiological and pathological processes that are regulated by the endocannabinoid system.
In conclusion, 2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide is a synthetic cannabinoid receptor antagonist that has been widely used in scientific research to study the endocannabinoid system and its role in various physiological and pathological processes. This compound acts as a competitive inhibitor of the CB1 receptor and has been shown to have a number of biochemical and physiological effects in various animal models. While there are some limitations to using 2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide in lab experiments, this compound has the potential to be a valuable tool for studying the endocannabinoid system and its role in health and disease.

Scientific Research Applications

2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide has been widely used in scientific research to study the endocannabinoid system and its role in various physiological and pathological processes. This compound has been used to investigate the role of CB1 receptors in pain, anxiety, addiction, and other neurological disorders. 2-(2-isopropyl-5-methylphenoxy)-N-[3-(trifluoromethyl)phenyl]acetamide has also been used to study the effects of cannabinoids on the cardiovascular system, immune system, and gastrointestinal tract.